Cas no 25276-80-6 (2,4-Tridecanedione)

2,4-Tridecanedione structure

2,4-Tridecanedione structure

Product Name:2,4-Tridecanedione

CAS No:25276-80-6

MF:C₁₃H₂₄O₂

MW:212.328464508057

CID:1424840

PubChem ID:529776

Update Time:2025-04-20

2,4-Tridecanedione Chemical and Physical Properties

Names and Identifiers

- 2,4-Tridecanedione
- tridecane-2,4-dione
- 2,4-Tridecadione
- SCHEMBL170019
- DTXSID90336188
- Decoylaceton
- QAXKYAIESKANJL-UHFFFAOYSA-N
- 25276-80-6
- DTXCID40287277
- Inchi： 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-13(15)11-12(2)14/h3-11H2,1-2H3
- InChI Key： QAXKYAIESKANJL-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)CCCCCCCCC

Computed Properties

Exact Mass: 212.17772
Monoisotopic Mass: 212.177630004g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 10
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 34.1Å²

Experimental Properties

PSA: 34.14

2,4-Tridecanedione Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
4. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
5. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864

Related Categories

25276-80-6 (2,4-Tridecanedione) Related Products

Recommended suppliers

Jinan Hanyu Chemical Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Jinan Hanyu Chemical Co.,Ltd.

Suzhou Genelee Bio-Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Genelee Bio-Technology Co., Ltd.

SHOCHEM(SHANGHAI) CO.,lTD

Gold Member

Audited Supplier

CN Supplier

Bulk

SHOCHEM(SHANGHAI) CO.,lTD

Shanghai Pearlk Chemicals Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.